Cas no 866933-34-8 ((S)-1-N-Methyl-2-N-Cbz-propane-1,2-diamine)

• Product Name: (S)-1-N-Methyl-2-N-Cbz-propane-1,2-diamine
• CAS No: 866933-34-8
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 2132136
• PubChem ID: 57415728
• Update Time: 2025-10-05

(S)-1-N-Methyl-2-N-Cbz-propane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• (S)-benzyl 1-(methylamino)propan-2-ylcarbamate
• benzyl N-[1-(methylamino)propan-2-yl]carbamate
• DB-076714
• SCHEMBL4251981
• (S)-Benzyl (1-(methylamino)propan-2-yl)carbamate
• benzyl N-[(2S)-1-(methylamino)propan-2-yl]carbamate
• G11790
• 866933-34-8
• (S)-1-N-Methyl-2-N-Cbz-propane-1,2-diamine

• Inchi： 1S/C12H18N2O2/c1-10(8-13-2)14-12(15)16-9-11-6-4-3-5-7-11/h3-7,10,13H,8-9H2,1-2H3,(H,14,15)/t10-/m0/s1
• InChI Key： UXEWTESAMOZBGJ-JTQLQIEISA-N
• SMILES： O(CC1C=CC=CC=1)C(N[C@@H](C)CNC)=O

Computed Properties

• Exact Mass: 222.136827821Da
• Monoisotopic Mass: 222.136827821Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Density: 1.059
• Boiling Point: 362.1±35.0 °C at 760 mmHg
• Flash Point: 172.8±25.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

(S)-1-N-Methyl-2-N-Cbz-propane-1,2-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls